Cas no 2137835-38-0 (N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide)

• Product Name: N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide
• CAS No: 2137835-38-0
• MF: C₁₄H₂₆N₄O₂S₂
• MW: 346.511840343475
• CID: 5609536
• PubChem ID: 165848381
• Update Time: 2025-06-08

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2137835-38-0
• EN300-842660
• N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide

• Inchi： 1S/C14H26N4O2S2/c1-3-4-7-22(19,20)17-13-5-6-18(9-11(13)2)10-12-8-16-14(15)21-12/h8,11,13,17H,3-7,9-10H2,1-2H3,(H2,15,16)
• InChI Key： ACRFZFWYRZGXOX-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1CCN(CC2=CN=C(N)S2)CC1C)(=O)=O

Computed Properties

• Exact Mass: 346.14971843g/mol
• Monoisotopic Mass: 346.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide

Comprehensive Overview of N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide (CAS No. 2137835-38-0)

In the realm of medicinal chemistry and pharmaceutical research, N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide (CAS No. 2137835-38-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's sulfonamide moiety and thiazole ring are particularly noteworthy, as these functional groups are often associated with bioactive properties.

The 2-amino-1,3-thiazole component in N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide is a heterocyclic scaffold frequently found in pharmaceuticals. Its presence in this compound suggests potential interactions with biological targets, such as enzymes or receptors, which could be leveraged for therapeutic purposes. Researchers are particularly intrigued by the piperidine and sulfonamide groups, which are known to enhance pharmacokinetic properties like solubility and membrane permeability.

Recent trends in drug discovery highlight the importance of small-molecule inhibitors and targeted therapies, areas where CAS No. 2137835-38-0 could play a role. The compound's structural complexity allows for diverse modifications, making it a versatile candidate for structure-activity relationship (SAR) studies. This adaptability is crucial in addressing challenges like drug resistance and selectivity, which are hot topics in contemporary research.

From a synthetic chemistry perspective, the preparation of N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide involves multi-step organic transformations. Key steps often include the formation of the thiazole ring, followed by coupling with the piperidine backbone and subsequent sulfonylation. These processes require careful optimization to ensure high yield and purity, which are critical for downstream applications.

The pharmacological potential of CAS No. 2137835-38-0 is further underscored by the growing interest in sulfonamide-based drugs. Sulfonamides have a long history in medicine, dating back to the early antibiotics, and their derivatives continue to be explored for new indications. The incorporation of a thiazole ring in this compound adds another layer of functionality, potentially enabling interactions with a broader range of biological targets.

In the context of personalized medicine and precision therapeutics, molecules like N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide are invaluable tools. Their modular design allows for fine-tuning to match specific patient profiles or disease mechanisms. This aligns with the current focus on biomarker-driven drug development, where compounds are tailored to interact with defined molecular pathways.

Another area of exploration for CAS No. 2137835-38-0 is its potential role in central nervous system (CNS) disorders. The piperidine moiety is a common feature in CNS-active drugs, suggesting that this compound could cross the blood-brain barrier. Researchers are investigating its applicability in conditions where modulation of neurotransmitter systems or neuroinflammation is desired.

The butane-1-sulfonamide segment of the molecule also merits attention. Sulfonamides are known for their ability to form hydrogen bonds, which can enhance binding affinity to target proteins. This property is particularly relevant in the design of enzyme inhibitors, a class of therapeutics that includes many blockbuster drugs. The flexibility of the butane chain may further contribute to optimal positioning within binding pockets.

As the pharmaceutical industry continues to embrace computational drug design, compounds like N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide benefit from advanced modeling techniques. Molecular docking and quantitative structure-activity relationship (QSAR) studies can predict its interactions with biological targets, accelerating the discovery process. These approaches are especially valuable in the era of artificial intelligence in drug discovery, where data-driven methods are transforming traditional workflows.

In summary, N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}butane-1-sulfonamide (CAS No. 2137835-38-0) represents a compelling case study in modern medicinal chemistry. Its multifaceted structure, combining thiazole, piperidine, and sulfonamide functionalities, positions it as a promising scaffold for therapeutic development. As research progresses, this compound may contribute to addressing unmet medical needs across various disease areas, embodying the innovative spirit of contemporary drug discovery.